Cas no 17140-07-7 (Ethanaminium, 2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-, diiodide (9CI))
17140-07-7 structure
Product Name:Ethanaminium, 2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
CAS No:17140-07-7
MF:C20H42I2N2O4
MW:628.367431163788
CID:95665
Update Time:2023-11-19
Ethanaminium, 2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-, diiodide (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanaminium,2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-,diiodide
- LUK3H30LMT
- Choline iodide sebacate
- Sebacoyldicholine diiodide
- Sebacic acid, ester with choline iodide
- CID 89896060
- Ethanaminium, 2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
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- Inchi: 1S/C20H42N2O4.2HI/c1-21(2,3)15-17-25-19(23)13-11-9-7-8-10-12-14-20(24)26-18-16-22(4,5)6;;/h7-18H2,1-6H3;2*1H/q+2;;/p-2
- InChI Key: UAFKCVXOLXSYGP-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(C(CCCCCCCCC(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 360
- Topological Polar Surface Area: 52.6
Ethanaminium, 2,2'-[(1,10-dioxo-1,10-decanediyl)bis(oxy)]bis[N,N,N-trimethyl-, diiodide (9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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